Cadmium lauroyl sarcosinate
Description
Sodium lauroyl sarcosinate (CAS 137-16-6) is an amino acid-derived anionic surfactant with the molecular formula C₁₅H₂₈NNaO₃ and a molecular weight of 293.38 g/mol . It is a mixture of sodium N-acyl-N-methylglycinates, predominantly containing ≥92.0% sodium N-lauroyl-N-methylglycinate (a C12 acyl chain derivative) . The compound is characterized by its sarcosinate head group (N-methylglycine) and lauroyl (dodecanoyl) fatty acid chain, contributing to its amphiphilic properties.
Properties
CAS No. |
32744-72-2 |
|---|---|
Molecular Formula |
C30H56CdN2O6 |
Molecular Weight |
653.2 g/mol |
IUPAC Name |
cadmium(2+);2-[dodecanoyl(methyl)amino]acetate |
InChI |
InChI=1S/2C15H29NO3.Cd/c2*1-3-4-5-6-7-8-9-10-11-12-14(17)16(2)13-15(18)19;/h2*3-13H2,1-2H3,(H,18,19);/q;;+2/p-2 |
InChI Key |
DNLBLMSDMLJPAH-UHFFFAOYSA-L |
SMILES |
CCCCCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCCCCC(=O)N(C)CC(=O)[O-].[Cd+2] |
Canonical SMILES |
CCCCCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCCCCC(=O)N(C)CC(=O)[O-].[Cd+2] |
Other CAS No. |
32744-72-2 |
Synonyms |
cadmium lauroyl sarcosinate |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Global Market Trends for Potassium Lauroyl Sarcosinate (2025–2033)
| Region | Revenue Forecast (2032, million USD) | Key Growth Drivers |
|---|---|---|
| Asia-Pacific | 120 | Demand for sustainable cosmetics |
| North America | 85 | Expansion in personal care R&D |
Table 2: Chromatographic Parameters for Sarcosinate Analysis
| Parameter | Requirement |
|---|---|
| Column | 4.6-mm × 10-cm; 2.7-µm packing L1 |
| Detection | UV 205 nm |
| Retention Time (C12) | ~7 min |
| Resolution (C10 vs. C12) | ≥8.0 |
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